Cas no 21865-07-6 (Benzene, (propylsulfinyl)-)

• Product name: Benzene, (propylsulfinyl)-
• CAS No: 21865-07-6
• MF: C₉H₁₂OS
• MW: 168.25598
• CID: 1404640
• PubChem ID: 778847

Benzene, (propylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (propylsulfinyl)-
• (propylsulfinyl)benzene
• HMS1577K19
• SCHEMBL776216
• 21865-07-6
• Cambridge id 5104126
• n-propyl phenyl sulfoxide
• (Propane-1-sulfinyl)-benzene
• AKOS024324558

• Inchi： InChI=1S/C9H12OS/c1-2-8-11(10)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： QVRZWGALJMYTDQ-UHFFFAOYSA-N
• SMILES： CCCS(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides